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Compound of Interest

Compound Name: BR46

Cat. No.: B1192331

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Basic Red 46 (BR46), a cationic azo dye. Adherence to these procedures is critical to ensure
laboratory safety and environmental protection.

Immediate Safety and Handling Precautions

Before handling Basic Red 46, it is imperative to consult the Safety Data Sheet (SDS). Key
hazards include causing serious eye damage, and being harmful to aquatic life with long-
lasting effects.[1][2]

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[3][4]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[3]

o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[3][4]
» Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[3]
Engineering Controls:

o Handle in a well-ventilated area, preferably in a chemical fume hood.[3][4]
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» An eyewash station and safety shower must be readily accessible.[3][4]

Quantitative Data Summary

Parameter Value Reference
Chemical Formula C18H21BrN6 [3]
Molecular Weight 401.3 g/mol [3]

CAS Number 12221-69-1 [1][3]

H318: Causes serious eye
damage. H412: Harmful to

Hazard Statements o ] ) [1]
aquatic life with long lasting

effects.

Signal Word Danger [1]

Disposal Plan

The primary disposal method for Basic Red 46 is through a licensed chemical waste disposal
facility.[1] Do not discharge directly into sewer systems or the environment.[1]

Step-by-Step Disposal Protocol

e Segregation:

o Collect waste Basic Red 46, whether in solid form or in solution, in a designated and
clearly labeled hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

» Containerization:
o Use a compatible, leak-proof container with a secure lid.

o The container must be labeled "Hazardous Waste" and include the full chemical name
("Basic Red 46") and associated hazards (e.g., "Eye Damage," "Aquatic Hazard").
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o Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area.

o Keep away from incompatible materials, such as strong oxidizing agents.[3]
o Waste Pickup:

o Arrange for pickup and disposal through your institution's EHS office or a licensed
hazardous waste contractor.

Experimental Protocol: Spill Decontamination

In the event of a spill, follow these procedures:

Evacuation and Ventilation:

o Evacuate non-essential personnel from the immediate area.
o Ensure the area is well-ventilated.

Containment:

o For solid spills, carefully sweep or vacuum the material, avoiding dust generation.[3]
o For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth).

Collection:

o Place the contained spill material into a designated hazardous waste container.

Decontamination:

o Clean the spill area with soap and water.[3]

o Collect all cleaning materials (e.g., paper towels, absorbent pads) and place them in the
hazardous waste container.
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» Disposal:

o Dispose of the waste container as described in the Disposal Plan.

Logical Workflow for BR46 Disposal

Caption: Logical workflow for the proper disposal of Basic Red 46.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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